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Cat. No.: B12311211 Get Quote

Blestriarene A: A Comprehensive Technical
Guide
For Researchers, Scientists, and Drug Development Professionals

Introduction
Blestriarene A is a naturally occurring phenanthrene derivative that has garnered interest

within the scientific community for its potential therapeutic applications. Initially isolated from

the tubers of Gymnadenia conopsea, it has since been identified in other orchid species,

including Arundina graminifolia and Calanthe cardioglossa.[1][2][3] This technical guide

provides a detailed overview of the known physical and chemical properties of Blestriarene A,

experimental protocols for its isolation and characterization, and an exploration of its biological

activities.

Physical and Chemical Properties
The fundamental physical and chemical characteristics of Blestriarene A are summarized in

the table below. These properties are essential for its identification, purification, and formulation

in research and development settings.
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Property Value Source

Molecular Formula C₃₀H₂₆O₆ [4][5][6]

Molecular Weight 482.52 g/mol [5][6]

CAS Number 126721-53-7 [1][4][5][6][7]

Appearance Brown, amorphous solid [3]

Synonyms (-)-Blestriarene A [7]

Spectroscopic Data
The structural elucidation of Blestriarene A has been achieved through a combination of

spectroscopic techniques. The following data represents the key spectral characteristics used

for its identification.

Ultraviolet (UV) Spectroscopy
λmax (MeOH): 217, 279, 298 nm[3]

Infrared (IR) Spectroscopy
Key Absorptions (cm⁻¹): 3338 (hydroxyl groups), 1551, 1465 (aromatic rings)[3]

High-Resolution Electrospray Ionization Mass
Spectrometry (HR-ESI-MS)

[M-H]⁻ ion: m/z 481.1637 (calculated for C₃₀H₂₅O₆: 481.1651)[3]

Nuclear Magnetic Resonance (NMR) Spectroscopy
Detailed ¹H and ¹³C NMR data are crucial for the definitive structural confirmation of

Blestriarene A. The following table summarizes the reported chemical shifts (δ) in acetone-d₆.

¹H NMR (400 MHz, Acetone-d₆) and ¹³C NMR (100 MHz, Acetone-d₆) Data for the

Dihydrophenanthrene Moieties of a Compound Structurally Similar to Blestriarene A[3]
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Note: The following data is for a dimeric dihydrophenanthrene, with the original paper providing

detailed assignments for two similar but distinct moieties. This provides a strong indication of

the expected spectral features of Blestriarene A.
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Position ¹³C (δ) ¹H (δ)

Moiety 1

1' 110.4 6.41 (d, J=2.8 Hz)

2' 158.4 -

3' 102.5 6.39 (d, J=2.8 Hz)

4' 157.9 8.58 (s, HO-4')

4a' 116.5 -

5' 128.5 8.24 (s)

6' 119.9 -

7' 155.4 7.59 (s, HO-7')

8' 108.6 6.85 (s)

8a' 136.6 -

9' 30.6 2.75 (m)

10' 28.3 2.52 (m)

1a' 133.2 -

4b' 125.4 -

OMe-2' 55.5 3.74 (s)

Moiety 2

1'' 110.4 6.41 (d, J=2.8 Hz)

2'' 158.4 -

3'' 102.5 6.39 (d, J=2.8 Hz)

4'' 157.9 8.58 (s, HO-4'')

4a'' 116.5 -

5'' 128.5 8.24 (s)
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6'' 119.9 -

7'' 155.4 7.59 (s, HO-7'')

8'' 108.6 6.85 (s)

8a'' 136.6 -

9'' 30.6 2.75 (m)

10'' 28.3 2.52 (m)

1a'' 133.2 -

4b'' 125.4 -

OMe-2'' 55.5 3.74 (s)

Experimental Protocols
Isolation of Blestriarene A from Calanthe cardioglossa
The following is a representative protocol for the isolation of Blestriarene A, adapted from the

literature.[3]
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Dried and powdered whole plant of Calanthe cardioglossa

Maceration with methanol (MeOH) at room temperature

Filtration and concentration under reduced pressure to yield crude extract

Suspension in water and partitioning with ethyl acetate (EtOAc)

EtOAc-soluble fraction

Silica gel column chromatography (gradient elution: hexane -> EtOAc -> MeOH)

Collection of Fraction FIV

Sephadex LH-20 column chromatography (elution with MeOH)

Preparative High-Performance Liquid Chromatography (HPLC)
(Silica gel, MeOH-CH₂Cl₂ 1.5:98.5)

Isolation of Blestriarene A

Click to download full resolution via product page

Figure 1: General workflow for the isolation of Blestriarene A.
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Biological Activity and Potential Signaling Pathways
Blestriarene A has demonstrated noteworthy biological activities, primarily as an antiallergic

and antibacterial agent.

Antiallergic Activity
Blestriarene A has been identified as having antiallergic effects.[1] While the precise

mechanism of action has not been fully elucidated, its activity may involve the modulation of

inflammatory pathways and the inhibition of histamine release from mast cells.

Allergen Mast Cell

Degranulation Histamine Release Allergic Symptoms

Blestriarene A
Inhibition

Click to download full resolution via product page

Figure 2: Postulated inhibitory effect of Blestriarene A on mast cell degranulation.

Antibacterial Activity
Studies have shown that Blestriarene A exhibits moderate antibacterial activity against both

Gram-positive (Staphylococcus aureus, Bacillus subtilis) and Gram-negative (Escherichia coli)

bacteria.[8] The minimum inhibitory concentrations (MICs) were reported to be in the range of

20–40 μg/mL.[8] The proposed mechanism involves the disruption of the bacterial cell wall and

membrane, leading to the leakage of cellular contents.[8]
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Figure 3: Proposed mechanism of antibacterial action for Blestriarene A.

Conclusion
Blestriarene A is a promising natural product with demonstrated antiallergic and antibacterial

properties. This guide provides a foundational understanding of its physical and chemical

characteristics, facilitating further research into its pharmacological potential. The detailed

experimental protocols and spectroscopic data serve as a valuable resource for researchers

aiming to isolate, identify, and investigate this compound. Future studies are warranted to fully

elucidate its mechanisms of action and to explore its potential for development as a therapeutic

agent.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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